![molecular formula C18H25BO5 B597349 Methyl 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate CAS No. 1218789-62-8](/img/structure/B597349.png)
Methyl 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
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Description
Methyl 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a useful research compound. Its molecular formula is C18H25BO5 and its molecular weight is 332.203. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, a compound closely related to the specified chemical, has been synthesized through a three-step substitution reaction. Its structural properties were confirmed using Fourier-transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray diffraction. The study highlights the compound's crystallographic and conformational analyses, with density functional theory (DFT) calculations aligning with X-ray diffraction results. This comprehensive analysis provides insights into the molecular electrostatic potential and physicochemical properties of the compound, revealing its potential for further chemical applications (Huang et al., 2021).
Photophysical and Vibrational Properties
In a related study, the synthesis, crystal structure, and vibrational properties of compounds incorporating the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety were investigated. These compounds underwent DFT and time-dependent DFT (TD-DFT) calculations to analyze their spectroscopic data, geometrical parameters, and molecular electrostatic potential. The findings contribute to understanding the vibrational absorption bands and photophysical characteristics, offering a basis for developing new materials with specific optical properties (Wu et al., 2021).
Medicinal Chemistry Applications
Another area of research explores the development of prochelators like BSIH, which incorporates the dioxaborolan-2-yl group for conditional iron sequestration in cells under oxidative stress. By modifying the hydrolytic stability and efficiency of prochelator-to-chelator conversion, researchers aim to enhance cytoprotection against oxidative damage. This approach signifies the compound's potential in therapeutic applications, particularly in mitigating iron-catalyzed oxidative stress in cellular environments (Wang & Franz, 2018).
Synthesis of Boron-Containing Compounds
The compound's boron-containing moiety is pivotal in synthesizing various boronated arenes, showcasing its utility in organic synthesis and material science. Such studies underscore the methodologies for borylation reactions and the production of boron-containing derivatives, which have applications ranging from catalysis to the development of boron-doped materials (Takagi & Yamakawa, 2013).
Properties
IUPAC Name |
methyl 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25BO5/c1-17(2)18(3,4)24-19(23-17)14-8-13(16(20)21-5)9-15(10-14)22-11-12-6-7-12/h8-10,12H,6-7,11H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTVONZUKAQNKSL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2)OCC3CC3)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25BO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90675281 |
Source
|
Record name | Methyl 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90675281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1218789-62-8 |
Source
|
Record name | Methyl 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1218789-62-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90675281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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